Cas no 17100-53-7 (Benzene, 1-bromo-4-[(4-methylphenyl)methyl]-)

• Product Name: Benzene, 1-bromo-4-[(4-methylphenyl)methyl]-
• CAS No: 17100-53-7
• MF: C₁₄H₁₃Br
• MW: 261.157023191452
• CID: 2857923
• PubChem ID: 20591496
• Update Time: 2025-06-15

Benzene, 1-bromo-4-[(4-methylphenyl)methyl]- Chemical and Physical Properties

Names and Identifiers

• 1-bromo-4-(4-methylbenzyl)benzene
• Benzene, 1-broMo-4-[(4-Methylphenyl)Methyl]-
• MFCD34761778
• SCHEMBL1773820
• 1-bromo-4-[(4-methylphenyl)methyl]benzene
• 17100-53-7
• Benzene, 1-bromo-4-[(4-methylphenyl)methyl]-

• Inchi： 1S/C14H13Br/c1-11-2-4-12(5-3-11)10-13-6-8-14(15)9-7-13/h2-9H,10H2,1H3
• InChI Key： HJBCHURZGCLEQL-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)CC1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 260.02006Da
• Monoisotopic Mass: 260.02006Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 0Ų

Additional information on Benzene, 1-bromo-4-[(4-methylphenyl)methyl]-

Introduction to Benzene, 1-bromo-4-[(4-methylphenyl)methyl]- (CAS No. 17100-53-7)

Benzene, 1-bromo-4-[(4-methylphenyl)methyl]-, is a significant compound in the field of organic chemistry and pharmaceutical research. This compound, identified by its CAS number 17100-53-7, has garnered attention due to its unique structural properties and potential applications in the development of novel pharmaceutical agents. The molecular structure of this compound features a benzene ring substituted with a bromine atom at the 1-position and a butyl group attached to the 4-position, which is further substituted with a 4-methylphenyl moiety. This specific arrangement imparts distinct chemical reactivity and functional characteristics that make it a valuable intermediate in synthetic chemistry.

The synthesis of Benzene, 1-bromo-4-[(4-methylphenyl)methyl]- involves a series of well-defined chemical reactions that highlight the compound's versatility. The process typically begins with the bromination of benzene derivatives, followed by the introduction of the butyl group and subsequent methylation at the 4-position. These steps require precise control over reaction conditions to ensure high yield and purity. The use of advanced catalytic systems and purification techniques has been instrumental in optimizing the synthesis, making it more efficient and scalable for industrial applications.

In recent years, Benzene, 1-bromo-4-[(4-methylphenyl)methyl]- has been explored for its potential in pharmaceutical research. Its unique structural features make it a promising candidate for developing new drugs targeting various diseases. For instance, studies have shown that this compound can serve as a precursor in the synthesis of bioactive molecules with therapeutic properties. The presence of both bromine and methyl groups provides multiple sites for further functionalization, allowing chemists to tailor the molecule's properties for specific biological activities.

One of the most intriguing aspects of Benzene, 1-bromo-4-[(4-methylphenyl)methyl]- is its role in medicinal chemistry. Researchers have been particularly interested in its ability to interact with biological targets such as enzymes and receptors. By modifying the substituents on the benzene ring, scientists can fine-tune the compound's binding affinity and selectivity. This has led to several innovative approaches in drug design, where this compound is used as a key building block for more complex molecules.

The latest advancements in computational chemistry have further enhanced the understanding of Benzene, 1-bromo-4-[(4-methylphenyl)methyl]-'s behavior. Molecular modeling studies have provided insights into how this compound interacts with biological systems at the atomic level. These simulations have been crucial in predicting the efficacy and safety of potential drug candidates derived from this molecule. By integrating experimental data with computational methods, researchers can accelerate the drug discovery process significantly.

Moreover, the environmental impact of synthesizing Benzene, 1-bromo-4-[(4-methylphenyl)methyl]- has been a focus of recent research. Efforts are being made to develop greener synthetic routes that minimize waste and reduce energy consumption. Sustainable chemistry principles are being applied to optimize reaction conditions, ensuring that the production of this compound is both efficient and environmentally friendly. These initiatives align with global efforts to promote sustainable practices in chemical manufacturing.

The future prospects of Benzene, 1-bromo-4-[(4-methylphenyl)methyl]- are promising, with ongoing research expected to uncover new applications in pharmaceuticals and materials science. As our understanding of its chemical properties continues to grow, so does its potential to contribute to advancements in medicine and technology. Collaborative efforts between academia and industry are essential to realize these possibilities fully.

In conclusion, Benzene, 1-bromo-4-[(4-methylphenyl)methyl]- (CAS No. 17100-53-7) is a versatile compound with significant implications in organic chemistry and pharmaceutical research. Its unique structure and reactivity make it a valuable tool for developing new drugs and materials. With continued innovation and sustainable practices, this compound is poised to play a crucial role in future scientific advancements.